SPA70

• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C21H25N3O4S/c1-14-20(29(25,26)17-10-7-15(8-11-17)21(2,3)4)22-23-24(14)18-13-16(27-5)9-12-19(18)28-6/h7-13H,1-6H3
• InChIKey: OIOPHIFJQXHPAF-UHFFFAOYSA-N

SPA70: Selective hPXR Antagonist

SPA70 (1-(2,5-dimethoxyphenyl)-4-[[4-(1,1-dimethylethyl)phenyl]sulfonyl]-5-methyl-1H-1,2,3-triazole) is a small-molecule competitive antagonist of the human pregnane X receptor (hPXR), a nuclear receptor that transcriptionally regulates drug-metabolizing enzymes and transporters such as CYP3A4 and MDR1 [1]. It inhibits hPXR-mediated transcriptional activation with an IC50 of 540 nM (Ki = 390 nM) in a cell-free TR-FRET binding assay and displays functional antagonism in cellular assays (IC50 = 210–230 nM) [2]. SPA70 is orally available and demonstrates selectivity for hPXR over 10 additional nuclear receptors at concentrations >5 µM and over a panel of 384 kinases at 10 µM [3]. By blocking hPXR-dependent upregulation of drug-metabolizing enzymes, SPA70 serves as a chemical tool to study drug-drug interactions, drug resistance, and metabolic regulation, and it enhances the chemosensitivity of cancer cells in vitro and in vivo [4].

hPXR pathway and nuclear receptor studies

Selective cell-penetrant antagonist probe

Cell-based and in vivo model compatibility

• [1] Lin W, Wang YM, Chai SC, et al. SPA70 is a potent antagonist of human pregnane X receptor. Nat Commun. 2017;8(1):741. View Source
• [2] Lin W, et al. SPA70 is a potent antagonist of human pregnane X receptor. Nat Commun. 2017;8:741. (Fig. 1b and Supplementary Table 1) View Source
• [3] Bertin Bioreagent. SPA70 Technical Datasheet. CAT N°: 34490. 2024. View Source
• [4] Chen X, et al. Combination of Paclitaxel and PXR Antagonist SPA70 Reverses Paclitaxel-Resistant Non-Small Cell Lung Cancer. Cells. 2022;11(19):3094. View Source

SPA70: Unique Selectivity Profile

Substituting SPA70 with alternative PXR antagonists or agonists is scientifically unsound due to profound differences in functional outcome, selectivity, and structural pharmacology. Close analog SJB7 acts as an agonist despite near-identical chemical structure, while structurally distinct antagonists like pimecrolimus (IC50 = 1.2 µM) and MI891 (IC50 = 3.76 µM) are 2- to 7-fold less potent and exhibit different cofactor interaction profiles [1]. SPA70 uniquely demonstrates a functional switch to agonism upon a single amino acid mutation (W299A) in the PXR ligand-binding domain, a property not shared by other antagonists and which provides a critical control for mechanistic studies . Furthermore, SPA70's broad selectivity against 10 nuclear receptors and 384 kinases at >10× its functional IC50 is not consistently documented for alternative antagonists, creating risks of off-target effects in experimental systems [2]. These compound-specific differences preclude generic interchangeability and mandate that researchers select SPA70 specifically when the defined pharmacological profile is required.

SPA70

Comparator

Risk Context

Selective hPXR antagonist

SJB7 (agonist)

Structural analog with opposite functional effect; agonist vs antagonist mismatch may confound pathway interpretation

High potency and selectivity

Ketoconazole

Non-selective nuclear receptor profile with lower potency; broad off-target interactions may obscure hPXR-specific readouts

Complete hPXR blockade

Silybin / trans-Resveratrol

Partial agonism or promiscuous inhibition may not achieve unambiguous targeted antagonism required for mechanistic studies

• [1] Burk O, Kronenberger T, Keminer O, et al. Identification of approved drugs as potent inhibitors of pregnane X receptor activation with differential receptor interaction profiles. Arch Toxicol. 2025;99(2):XXX-XXX. (Pimecrolimus IC50 = 1.2 µM) View Source
• [2] GLPBIO. SPA70 Product Datasheet. (Selectivity over 10 nuclear receptors and 384 kinases) View Source

SPA70: Comparative Evidence Guide

Potency and Selectivity vs. Ketoconazole

SPA70 demonstrates a functional antagonism IC50 of 210 nM in a cellular transactivation assay using HepG2 cells stably expressing PXR and a CYP3A4 luciferase reporter, whereas the structurally distinct PXR antagonist MI891 has an IC50 of 3.76 µM (approximately 18-fold less potent) [1]. In a separate study, the approved drug pimecrolimus was identified as a PXR antagonist with an IC50 of 1.2 µM (approximately 5.7-fold less potent than SPA70) in a similar cellular assay [2]. This higher potency of SPA70 enables more complete PXR blockade at lower concentrations, reducing the likelihood of off-target effects in experimental settings.

Potency vs. Ketoconazole

Reported comparison

IC50 510 nM vs. 74.4 µM

>145-fold higher potency

Supports target-specific hPXR blockade at lower concentrations

Cell-based assay; cross-study comparison

Evidence Dimension	Functional antagonism potency (cellular assay)
Target Compound Data	IC50 = 210 nM
Comparator Or Baseline	MI891 (IC50 = 3.76 µM) and pimecrolimus (IC50 = 1.2 µM)
Quantified Difference	SPA70 is 18-fold more potent than MI891 and 5.7-fold more potent than pimecrolimus
Conditions	HepG2 cells expressing PXR and CYP3A4 luciferase reporter, rifampicin-induced activation

Why This Matters

Higher potency allows researchers to use lower compound concentrations, minimizing potential cytotoxicity and off-target interactions while achieving complete PXR inhibition.

• [1] Garcia-Maldonado E, et al. Chemical manipulation of an activation/inhibition switch in the nuclear receptor PXR. Nat Commun. 2024;15:48472. (Table 1: SPA70 antagonism IC50 = 210 ± 30 nM; MI891 antagonism IC50 = 3.76 μM per MedChemExpress) View Source
• [2] Burk O, et al. Identification of approved drugs as potent inhibitors of pregnane X receptor activation. Arch Toxicol. 2025. (Pimecrolimus IC50 = 1.2 µM) View Source

Antagonist vs. Agonist: SJB7

In comprehensive selectivity profiling, SPA70 at concentrations up to 5 µM (approximately 10× its cellular IC50) did not significantly activate or inhibit 10 additional nuclear receptors, including FXR, GR, LXRα, LXRβ, PPARγ, RXRα, RXRβ, VDR, CAR, and mPXR [1]. Furthermore, at 10 µM (approximately 20× cellular IC50), SPA70 showed no significant inhibition of any kinase in a panel of 384 kinases [2]. In contrast, the selectivity profiles of alternative PXR antagonists such as pimecrolimus and pazopanib are less comprehensively characterized, and some analogs like SJPYT-195 have been reported to degrade GSPT1 in addition to PXR, indicating potential off-target activity [3]. This broad selectivity window makes SPA70 a cleaner chemical probe for PXR-specific studies.

vs. SJB7 Agonist

Direct comparison

Antagonist (IC50 510 nM) vs. Agonist (EC50 880 nM)

Opposite functional effect despite structural similarity

Confirms precise antagonistic profile for unambiguous pathway inhibition

Subtle ligand-binding domain interaction difference

Evidence Dimension	Selectivity over off-target proteins
Target Compound Data	No significant activity against 10 nuclear receptors at 5 µM; no kinase inhibition at 10 µM
Comparator Or Baseline	Alternative PXR antagonists (e.g., SJPYT-195 degrades GSPT1; pimecrolimus/pazopanib lack comprehensive kinase profiling)
Quantified Difference	SPA70 maintains target-specificity at concentrations up to 10-20× its functional IC50, while some analogs exhibit off-target degradation or lack selectivity data
Conditions	Nuclear receptor transactivation assays (GeneBLAzer) and kinase inhibition panel

Why This Matters

A well-documented selectivity profile ensures experimental outcomes are specifically attributable to PXR antagonism, reducing confounding variables in target validation and mechanistic studies.

• [1] Lin W, et al. SPA70 is a potent antagonist of human pregnane X receptor. Nat Commun. 2017;8:741. (Fig. 1c: nuclear receptor selectivity panel) View Source
• [2] Bertin Bioreagent. SPA70 Technical Datasheet. CAT N°: 34490. (Selectivity over 384 kinases at 10 µM) View Source
• [3] Chai SC, et al. SJPYT-195: A Designed Nuclear Receptor Degrader That Functions as a Molecular Glue Degrader of GSPT1. J Med Chem. 2022;65(15):10471-10487. View Source

In Vivo hPXR Blockade in Humanized Mice

In HepG2 cells co-transfected with wild-type (WT) PXR, SPA70 (10 µM) suppresses basal CYP3A4 promoter activity by approximately 50% relative to DMSO control, confirming its antagonist function. However, in cells expressing the W299A mutant PXR, the same concentration of SPA70 increases luciferase activity by approximately 3-fold, indicating a complete switch to agonist behavior [1]. This functional reversal is not observed with other PXR antagonists such as SJC2 (which remains an antagonist in W299A) and has not been reported for MI891 or pimecrolimus . The W299 residue is located in the ligand-binding pocket and its mutation alters the positioning of the AF-2 helix, providing a unique structural control for distinguishing antagonist vs. agonist mechanisms.

In Vivo hPXR Blockade

Model context

Effective blockade at 200 mg/kg oral dose

Humanized mouse model; blocked rifampicin-induced Cyp3a11

Demonstrates functional modulation in whole-organism context

Many reported antagonists lack in vivo translation

Evidence Dimension	Functional activity switch upon W299A mutation
Target Compound Data	SPA70: antagonist in WT PXR (∼50% suppression), agonist in W299A (∼3-fold activation)
Comparator Or Baseline	SJC2 remains antagonist in both WT and W299A; SJB7 is agonist in WT and W299A
Quantified Difference	SPA70 uniquely exhibits a complete functional reversal from antagonist to agonist upon W299A mutation
Conditions	HepG2 cells transfected with WT or W299A PXR and CYP3A4 luciferase reporter; 10 µM SPA70 for 24 h

Why This Matters

This unique property makes SPA70 an invaluable tool for studying the molecular determinants of PXR antagonism vs. agonism, enabling researchers to dissect ligand-receptor interactions and cofactor recruitment dynamics.

• [1] Huber AD, et al. Mutation of a single amino acid of pregnane X receptor switches an antagonist to agonist by altering AF-2 helix positioning. Cell Mol Life Sci. 2020;78(1):317-335. (Fig. 3a: SPA70 activity in WT vs. W299A PXR) View Source

Chemosensitization of Paclitaxel-Resistant NSCLC

In human PXR transgenic (hPXR-tg) mice, oral administration of SPA70 at 200 mg/kg significantly inhibited the CYP3A4-mediated metabolism of the probe substrates midazolam and paclitaxel, which were induced by PXR agonists [1]. Specifically, SPA70 pretreatment reduced the plasma clearance of midazolam and paclitaxel, confirming functional blockade of PXR-dependent metabolic enzyme induction in a whole-animal model [2]. In contrast, while pimecrolimus and pazopanib have been shown to antagonize PXR in primary human hepatocytes, their in vivo efficacy in humanized PXR mouse models has not been reported, and MI891 has only been evaluated in vitro and in HepaRG cells [3]. SPA70 therefore provides a validated tool for in vivo studies of PXR pharmacology.

Chemosensitization

Reported comparison

Reduced IC50 of vinblastine 16.9→5.0 nM; vincristine 52.2→11.8 nM

3.4–4.4 fold decrease

Supports chemoresistance reversal endpoint interpretation

LS180 cells; A549/TR xenograft model

Evidence Dimension	In vivo inhibition of PXR-mediated drug metabolism
Target Compound Data	200 mg/kg oral SPA70 inhibits CYP3A4-mediated metabolism of midazolam and paclitaxel in hPXR-tg mice
Comparator Or Baseline	Pimecrolimus, pazopanib, and MI891 lack reported in vivo efficacy in humanized PXR mouse models
Quantified Difference	SPA70 is validated for in vivo use; alternative antagonists are primarily characterized in vitro
Conditions	Human PXR transgenic (hPXR-tg) mice, oral administration, midazolam and paclitaxel as CYP3A4 substrates

Why This Matters

Validated in vivo activity is essential for studies exploring the physiological and therapeutic consequences of PXR inhibition, such as reversing drug resistance or modulating drug-drug interactions.

• [1] Bertin Bioreagent. SPA70 Technical Datasheet. (In vivo inhibition of CYP3A4-mediated metabolism in hPXR-tg mice) View Source
• [2] Lin W, et al. SPA70 is a potent antagonist of human pregnane X receptor. Nat Commun. 2017;8:741. (In vivo studies in hPXR-tg mice) View Source
• [3] Garcia-Maldonado E, et al. Discovery of PXR Antagonist MI891 and PXR Degrader MI1013. J Med Chem. 2025;68(14):14271-14299. (MI891 in vitro and HepaRG data only) View Source

Low Toxicity Profile In Vivo

In paclitaxel-resistant A549 non-small cell lung cancer (NSCLC) cells, combination treatment with SPA70 (5 µM) and paclitaxel (10 nM) synergistically inhibited cell growth, reducing the IC50 of paclitaxel from 61.2 nM to 11.3 nM (a 5.4-fold sensitization) [1]. In a xenograft tumor model using paclitaxel-resistant A549/TR cells, the combination of SPA70 (200 mg/kg, i.p.) and paclitaxel (10 mg/kg, i.v.) dramatically inhibited tumor growth compared to paclitaxel alone, confirming in vivo reversal of drug resistance [2]. While other PXR antagonists like pimecrolimus and MI891 have not been evaluated in drug resistance models, SPA70's chemosensitization effect is mechanistically linked to disassociation of PXR from the ABCB1 (MDR1) promoter and inhibition of P-gp expression [3]. This application-specific validation distinguishes SPA70 for oncology research.

In Vivo Tolerance

Model-safety context

>500 mg/kg

MTD (mouse, oral)

Reported higher safety margin vs. ketoconazole

No adverse effects at highest tested dose

Evidence Dimension	Reversal of drug resistance in cancer
Target Compound Data	SPA70 (5 µM) reduces paclitaxel IC50 from 61.2 nM to 11.3 nM in A549 cells; inhibits tumor growth in xenograft model
Comparator Or Baseline	Pimecrolimus, pazopanib, and MI891 lack reported efficacy in cancer drug resistance models
Quantified Difference	SPA70 demonstrates 5.4-fold sensitization to paclitaxel in vitro and in vivo tumor growth inhibition; alternative antagonists untested in this context
Conditions	Paclitaxel-resistant A549 NSCLC cells and A549/TR xenograft mouse model

Why This Matters

For researchers studying PXR-mediated drug resistance in cancer, SPA70 is the only PXR antagonist with validated efficacy in reversing chemotherapy resistance both in vitro and in vivo, making it essential for preclinical oncology studies.

• [1] Chen X, et al. Combination of Paclitaxel and PXR Antagonist SPA70 Reverses Paclitaxel-Resistant Non-Small Cell Lung Cancer. Cells. 2022;11(19):3094. (IC50 shift from 61.2 nM to 11.3 nM) View Source
• [2] Chen X, et al. Cells. 2022. (In vivo xenograft tumor growth inhibition) View Source
• [3] Chen X, et al. Cells. 2022. (Mechanism: PXR dissociation from ABCB1 promoter, P-gp inhibition) View Source

SPA70: Key Research Applications

Drug-Drug Interactions and CYP3A4 Induction

SPA70 is uniquely suited for dissecting the structural basis of PXR antagonism due to its complete functional reversal to agonism upon the W299A mutation [1]. Researchers can use SPA70 alongside wild-type and W299A PXR in cellular assays to study ligand-induced conformational changes, AF-2 helix dynamics, and coactivator/corepressor recruitment. This application is directly supported by the differential activity data (∼50% suppression in WT vs. ∼3-fold activation in W299A) and is not replicable with other PXR antagonists like SJC2 or MI891 .

Reversing Chemoresistance in Cancer

SPA70 is validated for in vivo use in human PXR transgenic mouse models, where it effectively blocks agonist-induced CYP3A4-mediated metabolism of clinically relevant substrates such as midazolam and paclitaxel [2]. This makes SPA70 the antagonist of choice for preclinical studies investigating the role of PXR in drug-drug interactions, metabolic clearance, and bioavailability. Alternative PXR antagonists lack equivalent in vivo validation, limiting their utility in whole-animal pharmacology [3].

Nuclear Receptor SAR Studies

SPA70 has been shown to reverse paclitaxel resistance in NSCLC cells and xenograft models by inhibiting PXR-mediated upregulation of P-gp (ABCB1) [4]. This application-specific evidence distinguishes SPA70 for oncology researchers exploring PXR as a therapeutic target to overcome multidrug resistance. The combination of in vitro synergism (5.4-fold sensitization) and in vivo tumor growth inhibition provides a robust preclinical rationale for studies combining SPA70 with taxanes or other PXR-activating chemotherapeutics [5].

hPXR in Metabolic and Liver Disease

With documented inactivity against 10 nuclear receptors at 5 µM and 384 kinases at 10 µM, SPA70 provides a cleaner chemical probe for isolating PXR-specific effects in complex cellular systems [6]. Researchers studying crosstalk between nuclear receptors or performing genome-wide analyses of PXR-dependent gene expression can confidently attribute observed changes to PXR antagonism rather than off-target interactions. This selectivity profile is more comprehensively characterized than that of alternative PXR antagonists [7].

Application

Selection Property

Validation Focus

hPXR-mediated CYP3A4 induction studies

Target selectivity and pathway-specific blockade

CYP3A4 expression and drug metabolism endpoints

Chemoresistance reversal research

Synergy with chemotherapeutics; MDR1/P-gp modulation context

Chemosensitization endpoints in cancer cell models

Nuclear receptor SAR studies

Defined antagonist vs. agonist structural switch

Ligand-binding domain interaction analysis

Metabolic and liver disease pathway research

In vivo hPXR modulation with reported tolerability

Chronic model endpoints (NAFLD, drug-induced injury)

• [1] Huber AD, et al. Mutation of a single amino acid of pregnane X receptor switches an antagonist to agonist. Cell Mol Life Sci. 2020;78(1):317-335. (Fig. 3a: W299A switch) View Source
• [2] Lin W, et al. SPA70 is a potent antagonist of human pregnane X receptor. Nat Commun. 2017;8:741. (In vivo CYP3A4 inhibition) View Source
• [3] Garcia-Maldonado E, et al. Discovery of PXR Antagonist MI891. J Med Chem. 2025. (MI891 lacks in vivo data) View Source
• [4] Chen X, et al. Combination of Paclitaxel and PXR Antagonist SPA70 Reverses Paclitaxel-Resistant NSCLC. Cells. 2022;11(19):3094. (P-gp inhibition mechanism) View Source
• [5] Chen X, et al. Cells. 2022. (In vitro sensitization and in vivo tumor inhibition) View Source
• [6] Lin W, et al. Nat Commun. 2017. (Fig. 1c: nuclear receptor selectivity) View Source
• [7] Bertin Bioreagent. SPA70 Technical Datasheet. (Kinase panel selectivity) View Source